Cas no 864925-55-3 (N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide)

• Product Name: N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide
• CAS No: 864925-55-3
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5933025
• PubChem ID: 4377320
• Update Time: 2025-07-03

N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide
• (E)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2,6-dimethoxybenzamide
• Benzamide, N-(4-ethoxy-3-ethyl-2(3H)-benzothiazolylidene)-2,6-dimethoxy-
• F1297-0184
• N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide
• AKOS024604248
• 864925-55-3
• N-[(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,6-dimethoxybenzamide

• Inchi： 1S/C20H22N2O4S/c1-5-22-18-15(26-6-2)11-8-12-16(18)27-20(22)21-19(23)17-13(24-3)9-7-10-14(17)25-4/h7-12H,5-6H2,1-4H3
• InChI Key： XQOWQWAOAVXCNP-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OCC)C=CC=C2S1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 568.7±60.0 °C(Predicted)
• pka: -1.32±0.20(Predicted)

Additional information on N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide

Professional Introduction to N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide (CAS No. 864925-55-3)

N-(2E-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide) is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 864925-55-3, belongs to a class of molecules known for their diverse applications in medicinal chemistry. The intricate molecular framework of this compound, featuring a benzothiazole core and dimethoxybenzamide substituents, positions it as a promising candidate for further exploration in drug discovery and development.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, renowned for its role in various bioactive molecules. Its presence in N-(2E-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide) suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the ethyl and ethoxy groups appended to the benzothiazole ring contribute to the compound's overall lipophilicity and may influence its pharmacokinetic properties. These structural features make it an intriguing subject for studying its interaction with biological systems.

The dimethoxybenzamide moiety further enhances the complexity of this compound, offering multiple sites for potential functionalization. This part of the molecule is known to contribute to the solubility and bioavailability of pharmaceutical agents, making it a valuable feature in drug design. The combination of these structural elements in N-(2E-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide) suggests a multifaceted approach to its biological evaluation.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. N-(2E-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide) has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have begun to explore its possible applications in various therapeutic areas, including anti-inflammatory and antimicrobial actions. The benzothiazole core is particularly noted for its role in modulating inflammatory pathways, while the dimethoxybenzamide group may contribute to antimicrobial properties by interfering with bacterial cell wall synthesis or other critical metabolic processes.

The synthesis of N-(2E-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-dimethoxybenzamide) involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the benzothiazole ring through cyclization reactions involving appropriate precursors. Subsequent steps include functional group transformations such as alkylation and methylation to introduce the ethyl and ethoxy groups. The final step involves coupling the benzothiazole derivative with 2,6-dimethoxybenzamide via condensation reactions.

The chemical synthesis of this compound not only demonstrates the synthetic capabilities of modern organic chemistry but also underscores the importance of precision in constructing complex molecular architectures. Each step in the synthesis must be carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluation. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecules like N-(2E-4-et hox y -3 -ethyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - 2 - ylidene b > - < b > 2 , 6 -dimeth oxyben z am ide b >) with greater efficiency and reliability.

Beyond its synthetic significance, N-(2E-4-et hox y - 3 -ethyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - 2 - ylidene b >) (CAS No. < b >864925- 55 b >) has attracted interest for its potential pharmacological effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The benzothiazole core is known to interact with various biological targets by modulating enzyme activity or binding to specific receptors. These interactions can lead to therapeutic effects such as reducing inflammation or inhibiting microbial growth.

The dimethoxybenzamide group further contributes to the pharmacological profile of this compound by potentially enhancing its binding affinity or selectivity towards target proteins. This dual functionality makes N-(< b > 2 E b >) a versatile scaffold for developing new drugs targeting multiple pathways simultaneously. Such multifunctional compounds are particularly valuable in treating complex diseases where multiple mechanisms are involved.

In conclusion, N-(< b > 22 E b >) (CAS No. < b >864925- 55 b >) represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities.